Cas no 1858240-31-9 (Piperazine, 1-[3-[(3,4-dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl]-)

Piperazine, 1-[3-[(3,4-dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl]- is a heterocyclic compound featuring a piperazine core linked to a substituted 1,2,4-thiadiazole moiety. The presence of the 3,4-dichlorobenzyl group enhances its potential bioactivity, particularly in pharmaceutical or agrochemical applications. This compound exhibits structural versatility, enabling modifications for improved selectivity and efficacy. Its thiadiazole ring contributes to stability and potential interactions with biological targets, while the piperazine moiety offers favorable pharmacokinetic properties, such as solubility and bioavailability. The dichlorophenyl group may further enhance binding affinity to specific receptors or enzymes. This compound is of interest in medicinal chemistry for its scaffold diversity and potential as a precursor for bioactive molecules.
Piperazine, 1-[3-[(3,4-dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl]- structure
1858240-31-9 structure
Product Name:Piperazine, 1-[3-[(3,4-dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl]-
CAS No:1858240-31-9
MF:C13H14Cl2N4S
MW:329.248058795929
MDL:MFCD28156547
CID:5172423
Update Time:2026-03-04

Piperazine, 1-[3-[(3,4-dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-[3-[(3,4-dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl]-
    • MDL: MFCD28156547
    • Inchi: 1S/C13H14Cl2N4S/c14-10-2-1-9(7-11(10)15)8-12-17-13(20-18-12)19-5-3-16-4-6-19/h1-2,7,16H,3-6,8H2
    • InChI Key: WBWVLMNZSHUOSI-UHFFFAOYSA-N
    • SMILES: N1(C2SN=C(CC3=CC=C(Cl)C(Cl)=C3)N=2)CCNCC1

Piperazine, 1-[3-[(3,4-dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB420122-1 g
1-{3-[(3,4-Dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine
1858240-31-9
1 g
€616.10 2023-07-18
abcr
AB420122-5 g
1-{3-[(3,4-Dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine
1858240-31-9
5 g
€1,106.00 2023-07-18
abcr
AB420122-1g
1-{3-[(3,4-Dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine; .
1858240-31-9
1g
€616.10 2025-04-20
abcr
AB420122-5g
1-{3-[(3,4-Dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine; .
1858240-31-9
5g
€1106.00 2025-04-20
abcr
AB420122-10g
1-{3-[(3,4-Dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl}piperazine; .
1858240-31-9
10g
€1553.30 2025-04-20

Piperazine, 1-[3-[(3,4-dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl]- Related Literature

Additional information on Piperazine, 1-[3-[(3,4-dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl]-

Comprehensive Overview of Piperazine, 1-[3-[(3,4-dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl]- (CAS No. 1858240-31-9)

The compound Piperazine, 1-[3-[(3,4-dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl]- (CAS No. 1858240-31-9) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a piperazine core linked to a 1,2,4-thiadiazole ring and a 3,4-dichlorophenyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like Piperazine, 1-[3-[(3,4-dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl]- has surged due to their versatility in drug discovery. The compound’s CAS No. 1858240-31-9 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Users often inquire about its synthetic routes, physicochemical properties, and potential therapeutic applications, highlighting the need for a detailed technical profile.

One of the key long-tail keywords associated with this compound is "synthesis of Piperazine, 1-[3-[(3,4-dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl]-," which underscores the interest in its preparation methods. The 1,2,4-thiadiazole ring system is known for its electron-rich properties, making it a valuable building block in medicinal chemistry. Additionally, the 3,4-dichlorophenyl group contributes to the compound’s lipophilicity, which is crucial for membrane permeability in drug design.

The pharmacological potential of Piperazine, 1-[3-[(3,4-dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl]- is a hot topic among researchers. Questions like "What are the biological targets of CAS No. 1858240-31-9?" or "How does the piperazine moiety enhance bioavailability?" are commonly explored in scientific forums. The compound’s structural analogs have shown activity against various enzymes and receptors, suggesting its utility in developing small-molecule inhibitors or modulators.

From an SEO perspective, terms such as "Piperazine derivatives in drug discovery" and "1,2,4-thiadiazole-based compounds" are highly searched, aligning with the compound’s niche. Its CAS No. 1858240-31-9 is often cross-referenced with structure-activity relationship (SAR) studies, emphasizing its role in optimizing lead compounds. The integration of computational chemistry tools has further accelerated the exploration of its molecular docking capabilities.

Environmental and regulatory considerations are also part of the discourse surrounding Piperazine, 1-[3-[(3,4-dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl]-. While not classified as a hazardous material, its biodegradation and ecotoxicity profiles are subjects of ongoing research. This aligns with the broader trend of green chemistry and sustainable synthesis practices, which are increasingly prioritized in industrial applications.

In conclusion, Piperazine, 1-[3-[(3,4-dichlorophenyl)methyl]-1,2,4-thiadiazol-5-yl]- (CAS No. 1858240-31-9) represents a fascinating intersection of organic chemistry and pharmacology. Its multifaceted applications, coupled with the scientific community’s curiosity, ensure its continued prominence in research. For those seeking high-purity samples or technical data sheets, reputable suppliers and academic institutions remain the primary sources.

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